Cas no 847183-65-7 (3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate)

3-(4-Bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate is a fluorinated chromene derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a bromophenyl substituent and a trifluoromethyl group, enhancing its reactivity and binding affinity in targeted interactions. The N,N-dimethylcarbamate moiety contributes to its stability and bioavailability, making it a candidate for further study in enzyme inhibition or receptor modulation. Its structural complexity allows for versatility in synthetic modifications, enabling tailored applications in drug discovery or crop protection. The presence of both electron-withdrawing and electron-donating groups offers balanced physicochemical properties, facilitating optimization for specific research or industrial purposes.
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate structure
847183-65-7 structure
Product Name:3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
CAS No:847183-65-7
MF:C19H13BrF3NO4
MW:456.210035085678
CID:5419459
Update Time:2025-05-23

3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl dimethylcarbamate
    • Carbamic acid, dimethyl-, 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-1-benzopyran-7-yl ester (9CI)
    • 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
    • Inchi: 1S/C19H13BrF3NO4/c1-24(2)18(26)27-12-7-8-13-14(9-12)28-17(19(21,22)23)15(16(13)25)10-3-5-11(20)6-4-10/h3-9H,1-2H3
    • InChI Key: CVFXXMZUUOIHIN-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=C2C(=C1)OC(C(F)(F)F)=C(C1=CC=C(Br)C=C1)C2=O)(=O)N(C)C

3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3385-0911-2μmol
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3385-0911-5μmol
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3385-0911-10μmol
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3385-0911-20μmol
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3385-0911-1mg
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3385-0911-2mg
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3385-0911-3mg
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3385-0911-4mg
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3385-0911-5mg
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3385-0911-10mg
3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate
847183-65-7 90%+
10mg
$79.0 2023-04-26

Additional information on 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate

Recent Advances in the Study of 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate (CAS: 847183-65-7)

The compound 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate (CAS: 847183-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the trifluoromethyl group and the bromophenyl moiety in its structure has been shown to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling techniques to predict its interactions with biological targets, which have been subsequently validated through in vitro and in vivo experiments.

One of the key findings from recent research is the compound's ability to modulate the activity of kinases involved in cell proliferation and survival. Preliminary data suggest that it exhibits selective inhibition against certain kinase isoforms, which could be leveraged for the development of targeted therapies for cancers and autoimmune diseases. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated, revealing favorable profiles for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's specificity and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its therapeutic index and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-bromophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl N,N-dimethylcarbamate represents a compelling area of research in chemical biology. Its unique structural attributes and biological activity make it a valuable candidate for further investigation. Continued exploration of its mechanisms and therapeutic potential is expected to yield significant advancements in the treatment of various diseases.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.